Cas no 86953-89-1 (Tert-butyl 2-(2-oxopropyl)pyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 2-(2-oxopropyl)pyrrolidine-1-carboxylate
• CAS No: 86953-89-1
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• MDL: MFCD21948765
• CID: 2154727
• PubChem ID: 13113449
• Update Time: 2025-10-30

Tert-butyl 2-(2-oxopropyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(2-oxopropyl)pyrrolidine-1-carboxylate
• 1-Boc-2-(2-oxopropyl)pyrrolidine
• NE16782
• N-(tert-Butoxycarbonyl)-2-(2-oxopropyl)pyrrolidine
• Z1473994465
• 2-(2-Oxopropyl)pyrrolidine-1-carboxylic acid tert-butyl ester
• Tert-butyl 2-(2-oxopropyl)pyrrolidine-1-carboxylate

• MDL： MFCD21948765
• Inchi： 1S/C12H21NO3/c1-9(14)8-10-6-5-7-13(10)11(15)16-12(2,3)4/h10H,5-8H2,1-4H3
• InChI Key： VXPCTIGKKLFXIH-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC1CC(C)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 281
• Topological Polar Surface Area: 46.6

Tert-butyl 2-(2-oxopropyl)pyrrolidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Alkaloids and derivatives
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives

Additional information on Tert-butyl 2-(2-oxopropyl)pyrrolidine-1-carboxylate

Introduction to Tert-butyl 2-(2-oxopropyl)pyrrolidine-1-carboxylate (CAS No. 86953-89-1)

Tert-butyl 2-(2-oxopropyl)pyrrolidine-1-carboxylate, a compound with the chemical formula C₁₁H₁₇O₃, is a significant molecule in the field of pharmaceutical chemistry. This compound is characterized by its Tert-butyl group and the 2-(2-oxopropyl)pyrrolidine-1-carboxylate moiety, which contribute to its unique chemical properties and potential applications. With a CAS number of 86953-89-1, this substance has garnered attention due to its structural complexity and its role in the synthesis of various bioactive molecules.

The Tert-butyl group, a branched alkyl group, is known for its stability and steric hindrance, which can influence the reactivity and selectivity of chemical reactions involving this compound. This feature makes it particularly valuable in organic synthesis, where control over reaction pathways is crucial. The presence of the 2-(2-oxopropyl)pyrrolidine-1-carboxylate moiety further enhances the compound's utility, as it introduces a pyrrolidine ring with an ester functional group. This structural feature is often exploited in the development of pharmaceuticals due to its ability to interact with biological targets in a specific manner.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. Pyrrolidine derivatives, in particular, have been extensively studied for their role in drug discovery. The Tert-butyl 2-(2-oxopropyl)pyrrolidine-1-carboxylate structure represents an advanced scaffold that could be modified to develop new drugs targeting various diseases. For instance, studies have shown that pyrrolidine-based compounds can interact with enzymes and receptors involved in metabolic disorders, inflammation, and neurodegenerative diseases.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The Tert-butyl group can serve as a protecting group, allowing for selective modifications at other sites on the molecule. Additionally, the 2-(2-oxopropyl)pyrrolidine-1-carboxylate moiety can undergo various transformations, such as hydrolysis or transesterification, to yield different functional groups. This flexibility makes it an attractive building block for medicinal chemists seeking to design novel therapeutic agents.

Recent research has also highlighted the importance of computational methods in understanding the behavior of complex molecules like Tert-butyl 2-(2-oxopropyl)pyrrolidine-1-carboxylate. Molecular modeling techniques have been employed to predict how this compound might interact with biological targets at the molecular level. These studies have provided valuable insights into its potential pharmacological activity and have guided the design of more effective derivatives.

The synthesis of Tert-butyl 2-(2-oxopropyl)pyrrolidine-1-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been utilized to construct the desired framework efficiently. These methods not only improve the efficiency of synthesis but also allow for greater control over stereochemistry, which is critical for biological activity.

In conclusion, Tert-butyl 2-(2-oxopropyl)pyrrolidine-1-carboxylate (CAS No. 86953-89-1) is a versatile and promising compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this molecule, it is likely that its importance will only grow in the coming years.